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A Comparative Analysis of Primary Explosive
Properties
An Important Clarification on the Acronym "EDDP"

Before proceeding, it is crucial to address an ambiguity in the term "EDDP." This acronym is

commonly used for two distinct chemical compounds:

2-ethylidene-1,5-dimethyl-3,3-diphenylpyrrolidine: This is the primary metabolite of

methadone, a synthetic opioid used in pain management and addiction treatment. It is not an

explosive material.[1][2][3]

Ethyl 2,2-di(4-nitrophenyl)propanoate: This is a high-performance, melt-castable secondary

explosive.

This guide focuses on primary explosives, which are highly sensitive materials used in small

quantities to initiate less sensitive secondary explosives.[4] Examples include Lead Azide and

Diazodinitrophenol (DDNP).[5][6] Since the explosive EDDP is a secondary explosive, it is

fundamentally different from the materials requested for comparison. Therefore, this guide will

focus on a comparative analysis of established primary explosives to accurately fulfill the user's

request for information on this specific class of energetic materials.
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Primary explosives are a critical component in nearly all explosive trains, serving as the link

between an initial stimulus (like impact, friction, or heat) and the detonation of a more stable,

powerful secondary explosive. The ideal primary explosive offers a reliable initiation capability

while maintaining a sufficient margin of safety for handling and transport. This guide provides a

comparative overview of the key performance and sensitivity properties of three historically

significant primary explosives: Lead Azide (LA), Diazodinitrophenol (DDNP), and Mercury

Fulminate (MF).

Quantitative Comparison of Explosive Properties
The following table summarizes key performance and sensitivity data for the selected primary

explosives. Lower values for impact and friction sensitivity indicate a higher degree of

sensitivity (i.e., more dangerous to handle).

Property Lead Azide (LA)
Diazodinitrophenol
(DDNP)

Mercury Fulminate
(MF)

Impact Sensitivity (J) 2.5 - 4.0[5][7] 1.0[5] 0.3 - 2.0[8]

Friction Sensitivity (N) 0.1 - 1.0[5][9] 24.7[5] 6.5 - 7.5[8]

Detonation Velocity

(m/s)
~5,000[10] 6,900 - 7,100[6][11] ~5,000[10]

Density (g/cm³) 4.70[7] 1.63[11] 4.42

Ignition Temp. (°C) 315 - 360[12] ~172[6] ~170

Experimental Protocols
The data presented above are derived from standardized experimental tests designed to

quantify the sensitivity and performance of energetic materials.

Impact Sensitivity: BAM Fallhammer Test
The BAM Fallhammer test is a widely used method to determine the sensitivity of a substance

to impact.[13][14]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/figure/The-comparison-of-sensitivities-of-several-typical-primary-explosives-and-ICM-103_fig3_331957201
https://www.euacademic.org/UploadArticle/4701.pdf
https://www.researchgate.net/figure/The-comparison-of-sensitivities-of-several-typical-primary-explosives-and-ICM-103_fig3_331957201
https://www.researchgate.net/publication/221847019_Sensitivity_to_friction_for_primary_explosives
https://www.researchgate.net/figure/The-comparison-of-sensitivities-of-several-typical-primary-explosives-and-ICM-103_fig3_331957201
https://pmc.ncbi.nlm.nih.gov/articles/PMC6430815/
https://www.researchgate.net/figure/The-comparison-of-sensitivities-of-several-typical-primary-explosives-and-ICM-103_fig3_331957201
https://www.researchgate.net/publication/221847019_Sensitivity_to_friction_for_primary_explosives
https://apps.dtic.mil/sti/tr/pdf/AD0019204.pdf
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-article-BAT1-0043-0034/c/httpwww_wydawnictwa_ipo_waw_plcejemvol-9-4-2012ilyushin.pdf
https://en.wikipedia.org/wiki/Table_of_explosive_detonation_velocities
https://apps.dtic.mil/sti/tr/pdf/AD0019204.pdf
https://www.euacademic.org/UploadArticle/4701.pdf
https://en.wikipedia.org/wiki/Table_of_explosive_detonation_velocities
https://www.researchgate.net/publication/233502097_Thermal_Stability_of_Explosives
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-article-BAT1-0043-0034/c/httpwww_wydawnictwa_ipo_waw_plcejemvol-9-4-2012ilyushin.pdf
https://www.fauske.com/resources/how-to-test-for-combustible-dust-and-explosive-solids-bam-fallhammer-drop-impact-test
https://www.youtube.com/watch?v=kk1H5mOXwJQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: The device consists of a solid steel base, a guide column, and a series of drop

weights (e.g., 1 kg, 5 kg, 10 kg) that can be released from various heights.[15][16] The

sample is placed in a small steel collar assembly on an anvil.

Procedure: A small, measured amount of the explosive substance (typically around 40 mm³)

is confined within the testing apparatus. A specified weight is dropped from a set height,

delivering a known amount of impact energy (in Joules) to the sample.[14] The test is

repeated multiple times at various heights.

Interpretation: The result is often reported as the impact energy with a 50% probability of

initiation (H50) or the minimum energy required to cause a detonation or decomposition.[13]

[17] A lower impact energy value signifies greater sensitivity.

Friction Sensitivity: BAM Friction Test
This test measures a material's sensitivity to frictional stimuli, a common cause of accidental

explosions.[18]

Apparatus: The device consists of a stationary porcelain pin and a motor-driven, movable

porcelain plate, both with a specified surface roughness.[18][19] A loading arm with various

weights applies a controlled force to the pin against the sample on the plate.[20]

Procedure: A small sample (approximately 10 mm³) is placed on the porcelain plate.[19] The

loading arm applies a specific force (in Newtons), and the plate is moved back and forth

under the pin over a distance of 10 mm.[18] The test is conducted six times for each force

level.

Interpretation: The result is the lowest load at which a flame, crackle, or explosion is

observed.[19][21] A lower force value indicates greater sensitivity to friction.

Detonation Velocity Measurement
Detonation velocity is the speed at which the detonation shock wave propagates through the

explosive and is a key indicator of its performance and brisance (shattering effect).[11][22]

Methodology (Example: Dautriche Method): This is a classic method for measuring

detonation velocity. A column of the explosive is prepared in a tube of a specific diameter. A
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detonating cord of a known detonation velocity is inserted into two different points along the

explosive column, with the ends of the cord meeting at a lead plate.

Procedure: When the explosive column is initiated, the detonation wave triggers the

detonating cord at two distinct moments in time. The two shock waves from the cord travel

towards each other and collide on the lead plate, leaving a distinct mark.

Calculation: The position of this mark allows for the calculation of the time difference it took

for the main detonation to travel between the two insertion points in the explosive column.

From this time and the known distance, the detonation velocity is calculated.[22]

Thermal Stability Analysis
Thermal analysis is used to determine the temperature at which an explosive begins to

decompose, which is critical for assessing its safety during storage and handling.[23]

Methodology (Example: Differential Scanning Calorimetry - DSC): DSC measures the

difference in the amount of heat required to increase the temperature of a sample and a

reference.

Procedure: A small sample of the explosive is placed in a crucible and heated at a constant

rate (e.g., 10 °C/min).[23]

Interpretation: An exothermic event (release of heat) will appear as a peak on the DSC scan.

The onset temperature of this peak is considered the decomposition temperature, indicating

the beginning of thermal instability.[12]
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// Axis Labels xaxis [shape=none, label="< Higher Sensitivity (More Dangerous)",

fontcolor="#202124"]; yaxis [shape=none, label="Higher Performance (Detonation Velocity) >",

fontcolor="#202124", pos="0,2.5!"];

// Nodes for explosives MF [label="Mercury Fulminate\n(Impact: 0.3-2.0 J)\n(Friction: ~7 N)",

fillcolor="#EA4335", pos="1,1.5!"]; LA [label="Lead Azide\n(Impact: 2.5-4.0 J)\n(Friction: <1 N)",

fillcolor="#FBBC05", fontcolor="#202124", pos="2,1.5!"]; DDNP [label="DDNP\n(Impact: 1.0

J)\n(Friction: ~25 N)", fillcolor="#34A853", pos="1.5,3!"];
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// Invisible nodes for layout origin [shape=none, label="", pos="0,0!"]; xmax [shape=none,

label="", pos="3,0!"]; ymax [shape=none, label="", pos="0,4!"];

// Edges to create axes origin -> xaxis [style=solid, color="#202124"]; origin -> yaxis

[style=solid, color="#202124"];

{rank=same; origin; xaxis} } DOT Caption: Conceptual comparison of primary explosives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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